Cas no 2248292-54-6 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-chloro-2-fluorophenyl)propanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-chloro-2-fluorophenyl)propanoate
• CAS No: 2248292-54-6
• MF: C₁₇H₁₁ClFNO₄
• MW: 347.724947214127
• CID: 5926513
• PubChem ID: 165728885
• Update Time: 2025-05-22

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-chloro-2-fluorophenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• EN300-6517218
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-chloro-2-fluorophenyl)propanoate
• 2248292-54-6

• Inchi： 1S/C17H11ClFNO4/c18-11-7-5-10(14(19)9-11)6-8-15(21)24-20-16(22)12-3-1-2-4-13(12)17(20)23/h1-5,7,9H,6,8H2
• InChI Key： FHWYMBCXQHBYMP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)F)CCC(=O)ON1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 347.0360637g/mol
• Monoisotopic Mass: 347.0360637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-chloro-2-fluorophenyl)propanoate

Compound CAS No. 2248292-54-6: 1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-chloro-2-fluorophenyl)propanoate

The compound with CAS No. 2248292-54-6, known as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-chloro-2-fluorophenyl)propanoate, is a highly specialized organic compound with significant potential in various fields of chemistry and material science. This compound is characterized by its unique structure, which combines a dioxoisoindole moiety with a fluorinated aromatic ring, making it a valuable molecule for research and industrial applications.

Recent studies have highlighted the importance of dioxoisoindole derivatives in the development of advanced materials and pharmaceuticals. The fluorinated aromatic ring in this compound adds an extra layer of functionality, enabling it to participate in diverse chemical reactions and interactions. Researchers have explored its potential as a precursor for synthesizing bioactive compounds, particularly in the context of drug discovery.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-ylium salts has been optimized in recent years, with novel methodologies being developed to enhance yield and purity. These advancements have made it possible to scale up production for both academic and industrial purposes. The compound's stability under various conditions has also been thoroughly investigated, revealing its suitability for use in demanding environments.

In terms of applications, this compound has shown promise in the field of pharmaceutical development, where its ability to form stable complexes with biological molecules is highly valued. Additionally, its role as an intermediate in the synthesis of advanced polymers and coatings has been explored, demonstrating its versatility across multiple disciplines.

Recent breakthroughs in computational chemistry have further elucidated the electronic properties of this compound. Advanced simulations have revealed that the fluorinated aromatic ring significantly influences the molecule's reactivity and selectivity in various chemical transformations. This insight has paved the way for more targeted applications in catalysis and material synthesis.

The integration of this compound into existing chemical workflows has been facilitated by its compatibility with a wide range of reaction conditions. Its ability to undergo both nucleophilic and electrophilic substitutions makes it a valuable building block in organic synthesis.

In conclusion, CAS No. 2248292-54-6 represents a cutting-edge molecule with vast potential across multiple domains. Its unique structure and functional groups make it an essential component in modern chemical research and industrial applications.